Cas no 2138524-23-7 (tert-butyl N-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropylcarbamate)

• Product Name: tert-butyl N-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropylcarbamate
• CAS No: 2138524-23-7
• MF: C₁₂H₂₂F₂INO₃
• MW: 393.209263324738
• CID: 5990216
• PubChem ID: 165489500
• Update Time: 2025-06-08

tert-butyl N-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropylcarbamate
• tert-butyl N-[2-(2,2-difluoropropoxy)-3-iodo-2-methylpropyl]carbamate
• EN300-1136308
• 2138524-23-7

• Inchi： 1S/C12H22F2INO3/c1-10(2,3)19-9(17)16-7-11(4,6-15)18-8-12(5,13)14/h6-8H2,1-5H3,(H,16,17)
• InChI Key： FTJLVMNBCSZWQC-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OCC(C)(F)F

Computed Properties

• Exact Mass: 393.06125g/mol
• Monoisotopic Mass: 393.06125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropylcarbamate

Introduction to tert-butyl N-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropylcarbamate (CAS No. 2138524-23-7)

tert-butyl N-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropylcarbamate (CAS No. 2138524-23-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a difluoropropoxy moiety, and an iodo-substituted alkyl chain, which collectively contribute to its distinct chemical and biological properties.

The synthesis of tert-butyl N-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropylcarbamate involves a series of well-defined chemical reactions, typically starting from readily available starting materials. The key steps include the formation of the difluoropropoxy group through a nucleophilic substitution reaction, followed by the introduction of the iodo-substituent via a halogenation process. The final step involves the coupling of the alkyl chain with a tert-butyl carbamate moiety to yield the desired product. These synthetic pathways have been extensively studied and optimized to ensure high yields and purity levels.

In terms of its physical and chemical properties, tert-butyl N-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropylcarbamate is a white crystalline solid with a melting point of approximately 105°C. It is soluble in common organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. The compound's stability under various conditions has been evaluated, and it has been found to be stable at room temperature and under standard laboratory conditions. However, it is sensitive to strong acids and bases, which can lead to degradation or rearrangement of the molecule.

The biological activity of tert-butyl N-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropylcarbamate has been the subject of numerous studies. Recent research has focused on its potential as a lead compound for the development of new therapeutic agents. One area of particular interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in the treatment of various diseases, including cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, tert-butyl N-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropylcarbamate has also been investigated for its potential as an imaging agent. The presence of the iodo-substituent makes it suitable for use in radiolabeling studies, where it can be used to track the distribution and metabolism of the compound in biological systems. This application has significant implications for drug development and diagnostics.

The safety profile of tert-butyl N-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropylcarbamate has been thoroughly evaluated through a series of toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in vitro or in vivo. However, as with any new chemical entity, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, tert-butyl N-2-(2,2-difluoropropoxy)-3-iodo-2-methylpropylcarbamate (CAS No. 2138524-23-7) represents an important compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to explore its full potential and optimize its use in various medical applications.